
N-Boc-2-aminophenol CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Boc-2-aminophenol

Cat. No.: B049393 Get Quote

Technical Guide: N-Boc-2-aminophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-Boc-2-aminophenol (tert-butyl

N-(2-hydroxyphenyl)carbamate), a key intermediate in organic synthesis. This document

outlines its chemical properties, a detailed synthesis protocol, potential applications, and safety

information, tailored for professionals in research and drug development.

Core Data Summary
The fundamental properties of N-Boc-2-aminophenol are summarized below, providing a

quick reference for laboratory use.
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Property Value Citations

CAS Number 186663-74-1 [1][2]

Molecular Weight 209.24 g/mol [1][2]

Molecular Formula C₁₁H₁₅NO₃ [2]

Appearance Solid [1]

Melting Point 140-144 °C [1]

Synonyms

2-Hydroxyphenyl carbamic

acid tert-butyl ester, N-tert-

Butoxycarbonyl-2-aminophenol

[1]

Synthesis of N-Boc-2-aminophenol
N-Boc-2-aminophenol is synthesized by the protection of the amino group of 2-aminophenol

using di-tert-butyl dicarbonate (Boc₂O). The higher nucleophilicity of the amino group compared

to the hydroxyl group allows for selective N-acylation.

Experimental Protocol: N-Boc Protection of 2-
Aminophenol
This protocol details a standard laboratory procedure for the synthesis of N-Boc-2-
aminophenol.

Materials:

2-Aminophenol

Di-tert-butyl dicarbonate (Boc₂O)

Tetrahydrofuran (THF), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Ethyl acetate (EtOAc)
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Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-aminophenol (1.0 equivalent) in

anhydrous tetrahydrofuran (THF).

Reagent Addition: To the stirred solution, add di-tert-butyl dicarbonate (Boc₂O) (1.1

equivalents). The reaction is typically carried out at room temperature.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting material is consumed.

Work-up:

Once the reaction is complete, concentrate the mixture under reduced pressure using a

rotary evaporator to remove the THF.

Dissolve the residue in ethyl acetate (EtOAc).

Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate under reduced pressure to yield the crude product.

Purification: If necessary, purify the crude N-Boc-2-aminophenol by recrystallization or

column chromatography on silica gel.
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Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of N-Boc-2-aminophenol.

Applications in Research and Drug Development
N-Boc-2-aminophenol serves as a versatile building block in the synthesis of more complex

molecules, particularly in the fields of medicinal chemistry and materials science. The Boc

protecting group masks the reactive amino functionality, allowing for selective reactions at other

positions of the molecule.

Heterocycle Synthesis: The parent compound, 2-aminophenol, is a well-established

precursor for the synthesis of various nitrogen- and oxygen-containing heterocycles, such as

benzoxazoles.[3] N-Boc-2-aminophenol can be utilized in multi-step syntheses where the

amino group needs to be protected during initial transformations, and then deprotected at a

later stage for cyclization. Benzoxazole moieties are present in many biologically active

compounds.

Medicinal Chemistry: The 2-aminophenol scaffold is found in molecules with a wide range of

biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[4]

By using N-Boc-2-aminophenol, medicinal chemists can perform modifications on the

phenolic hydroxyl group or the aromatic ring before revealing the amine for further

derivatization, enabling the synthesis of diverse compound libraries for drug discovery.

Safety and Handling
N-Boc-2-aminophenol should be handled with appropriate safety precautions in a laboratory

setting.

Hazard Statements: Causes skin irritation, may cause an allergic skin reaction, and causes

serious eye irritation.[1]

Precautionary Statements: It is recommended to wear protective gloves, protective clothing,

and eye/face protection when handling this compound. In case of contact with eyes, rinse

cautiously with water for several minutes. If on skin, wash with plenty of water.[1]

Storage: Store in a well-ventilated place. Keep container tightly closed.
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This guide provides a foundational understanding of N-Boc-2-aminophenol for its effective

and safe use in a research and development environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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